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Compound of Interest

Compound Name: 4-propyl-1,3-oxazole

Cat. No.: B2645997

Essential Safety and Handling Guide for 4-
Propyl-1,3-oxazole

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 4-propyl-1,3-
oxazole. The following information is extrapolated from data on structurally similar oxazole
derivatives and general chemical safety principles. It is imperative that a comprehensive, site-
specific risk assessment is conducted by qualified personnel before handling this compound.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for the handling and disposal of 4-propyl-1,3-
oxazole, designed for researchers, scientists, and professionals in drug development.

Hazard Assessment and Quantitative Data

Based on analogous compounds, 4-propyl-1,3-oxazole is anticipated to be a flammable liquid
that is harmful if swallowed and may cause skin, eye, and respiratory irritation. All handling
should occur in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data for Structurally Similar Oxazole Derivatives:
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2,5- 2-1sopropyl-4-
. 4- 5-Ethoxy-4- ]
Property Diphenyloxazo methylthiazole
Methyloxazole = methyloxazole
le[1] [2]
) Flammable
Flammable Harmful if o )
o ) ) liquid, Harmful if
liquid, Skin swallowed, Skin )
- o S swallowed, Skin
GHS Hazard Not classified as irritation, Eye irritation, Eye L
o o irritation, Eye
Class hazardous irritation, irritation, L
] ) irritation,
Respiratory Respiratory ]
S o Respiratory
irritation irritation S
irritation
Molecular
C15H11NO C4H5NO C6HINO2 C7H11INS
Formula
Physical State Solid Liquid Liquid Liquid
Boiling Point 360 °C (680 °F) 86 °C (187 °F) Not available Not available
Flash Point Not available Not available Not available Not available
Occupational

Exposure Limits

No data available

No data available

No data available

No data available

Note: This data is for related compounds and should be used for estimation purposes only.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to ensure personal safety when handling 4-propyl-

1,3-oxazole.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[3]

Protects against splashes and
vapors which may cause

serious eye irritation.

Hand Protection

Nitrile or neoprene gloves.[3]

Provides a barrier against skin
contact which may cause
irritation. Regularly inspect
gloves for signs of degradation
or permeation and replace
them immediately if

compromised.[3]

Body Protection

Flame-resistant lab coat.

Protects against accidental
splashes and potential fire

hazards.

Respiratory Protection

Use in a certified chemical
fume hood is required. If a
fume hood is not available, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

Minimizes inhalation of vapors
which may cause respiratory

tract irritation.

Experimental Protocols: Handling and Storage

Handling:

o Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. An emergency eyewash station

and safety shower must be accessible.

» Dispensing: Conduct all dispensing and handling of 4-propyl-1,3-oxazole inside a chemical

fume hood to control vapor exposure.

» Spill Prevention: Use secondary containment, such as a tray, to contain any potential spills

during transfer and use.
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e Avoidance of Ignition Sources: Keep the compound away from open flames, hot surfaces,
and sparks, as it is expected to be flammable.[4][5]

Storage:

o Container: Store in a tightly sealed, properly labeled container.

e Location: Keep in a cool, dry, and well-ventilated area designated for flammable liquids.[6]
e Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[1]
Operational and Disposal Plans

Spill Response:

o Evacuation: In the event of a large spill, evacuate the immediate area and alert colleagues.
» Ventilation: Ensure the area is well-ventilated, if safe to do so.

o Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to
contain the liquid.

o Cleanup: Carefully sweep the absorbent material into a designated, labeled waste container.
¢ Decontamination: Clean the spill area with soap and water.

o Waste Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal:

o Waste Collection: Collect all waste containing 4-propyl-1,3-oxazole, including contaminated
consumables, in a dedicated, clearly labeled, and sealed container for flammable liquid
waste.[7][8][9]

o Waste Segregation: Do not mix with other waste streams, particularly halogenated solvents,
to ensure proper disposal.[8][9]
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o Disposal Procedure: Arrange for disposal through a licensed hazardous waste management
company in accordance with all local, state, and federal regulations.[10]

Safety Workflow Diagram
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Safe Handling Workflow for 4-Propyl-1,3-oxazole
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Caption: Workflow for the safe handling of 4-propyl-1,3-oxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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